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CAS No.: 63310-10-1
Cat. No.: B3427992
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Abstract

This document provides a comprehensive technical guide for researchers, scientists, and
formulation chemists on the effective incorporation of Fluorescent Brightener KCB (FBA 367)
into coating systems to enhance ultraviolet (UV) protection and aesthetic stability. Beyond its
primary function as an optical brightening agent, KCB's unique mechanism of UV absorption
and fluorescent re-emission offers a dual-action benefit: protecting the polymer binder and
substrate from photodegradation while simultaneously improving the coating's visual whiteness
and brightness. This guide details the underlying scientific principles, provides robust
formulation strategies for both solvent- and water-borne systems, and presents detailed, step-
by-step protocols for performance validation through spectroscopic analysis and standardized
accelerated weathering tests.

Introduction: Fluorescent Brightener KCB
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Fluorescent Brightener KCB, also known as Optical Brightener KCB or FBA 367, is a high-
performance additive belonging to the naphthalene benzoxazole class of compounds.[1] Its
chemical name is 1,4-Bis(benzoxazolyl-2-yl)naphthalene.[2][3] KCB is a bright yellow-green
crystalline powder characterized by its excellent thermal stability, lightfastness, and chemical
inertness within polymer systems.[1][2] While traditionally used to counteract the inherent
yellowness of polymers and enhance whiteness, its inherent spectroscopic properties make it a
valuable multifunctional additive for UV protection in high-performance coatings.

Table 1: Physicochemical Properties of Fluorescent Brightener KCB

Property Value Source(s)
) 1,4-Bis(benzoxazolyl-2-
Chemical Name [2][3]
yl)naphthalene
CAS Number 5089-22-5 [3]
C.l. Number Fluorescent Brightener 367 [3]
Molecular Formula C24H14N202

Bright yellow-green crystalline

Appearance oowder [11[3]
Melting Point 210-212 °C [3]
Max. UV Absorption A ~370 nm [11[3]
Fluorescence Emission A ~437 nm (Blue-white light) [1]

Insoluble in water; Soluble in
Solubility various organic solvents (e.g., [1]
toluene, DMF)

Mechanism of Action: UV Conversion and
Protection

Unlike conventional UV absorbers that dissipate absorbed UV energy primarily as heat,
Fluorescent Brightener KCB operates through a process of photoluminescence. This
mechanism provides a unique pathway for mitigating the damaging effects of long-wave UV
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radiation (UVA), which is a primary driver of polymer degradation, color fading, and loss of
gloss in coatings.[4]

The process can be summarized in two critical steps:

o UV Absorption: KCB molecules possess a conjugated system that efficiently absorbs high-
energy photons in the UVA spectrum, with a maximum absorption peak around 370 nm.[1]
This absorption excites the molecule from its ground state (So) to an excited singlet state
(S1).

o Fluorescent Re-emission: The excited molecule rapidly relaxes to the lowest vibrational level
of the Si1 state and then returns to the ground state by emitting a photon of lower energy
(longer wavelength). This emitted light falls within the blue portion of the visible spectrum
(~437 nm).[1]

This conversion of invisible, harmful UV radiation into harmless, visible blue light serves two
purposes:

» UV Protection: By absorbing the incident UV radiation, KCB effectively shields the underlying
polymer binder and substrate from photodegradation.

o Optical Brightening: The emitted blue light counteracts the natural yellow cast of the
coating's binder and pigments, resulting in a visually whiter, brighter, and cleaner
appearance.[2][5]
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Figure 2: Experimental workflow for evaluating KCB-formulated coatings.

Protocol 1: Preparation of a Solvent-Based Acrylic
Coating

This protocol describes the preparation of a 100g batch of a simple clear coat.

Materials:

Acrylic Resin (e.g., 50% solids in Xylene)

o Fluorescent Brightener KCB

e Solvent blend (e.g., Xylene/Butyl Acetate 1:1)
e Flow and leveling agents

e Magnetic stirrer and hot plate

e 250 mL Beaker

Procedure:

o Control Formulation (100g): a. To the beaker, add 80.0g of the acrylic resin solution. b. Add
19.5¢g of the solvent blend while stirring. c. Add 0.5g of flow and leveling agents. d. Stir at
300 RPM for 15 minutes until homogeneous.

o KCB Formulation (100g): a. In a separate small vial, dissolve 0.03g of KCB powder in 5.0g of
the solvent blend. Gentle warming (40°C) may be required. Ensure all powder is fully
dissolved. b. To a 250 mL beaker, add 80.0g of the acrylic resin solution. c. While stirring,
slowly add the KCB solution from step 2a. d. Add the remaining 14.47g of the solvent blend.
e. Add 0.5g of flow and leveling agents. f. Stir at 300 RPM for 15 minutes until
homogeneous.

o Application: a. Apply both coatings to appropriate substrates (e.g., quartz slides for UV-Vis
analysis, Q-panels for weathering) using a drawdown bar to achieve a consistent dry film
thickness (e.g., 50 um). b. Allow to cure as per the resin manufacturer's instructions.
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Protocol 2: UV-Vis Spectroscopic Analysis

This method directly quantifies the UV-blocking capability of the coating.
Equipment:

e Dual-beam UV-Vis Spectrophotometer. [6]* Coated quartz slides from Protocol 1.
e An uncoated quartz slide as a reference blank.

Procedure:

Set the spectrophotometer to scan from 280 nm to 500 nm. [7]2. Place the uncoated quartz
slide in both the sample and reference beams to obtain a baseline.

e Place the coated Control slide in the sample beam and run the scan. Record the
transmittance spectrum.

» Replace the control slide with the coated KCB slide and run the scan. Record the
transmittance spectrum.

e Analysis: Plot both transmittance spectra on the same graph. The KCB-formulated coating
should exhibit significantly lower transmittance (higher absorbance) in the 350-400 nm
region compared to the control. This directly demonstrates its ability to block UVA radiation.

Protocol 3: Accelerated Weathering Test

This protocol simulates the damaging effects of outdoor exposure. [8] Equipment & Standards:
e QUV Accelerated Weathering Tester with UVA-340 lamps.

o Standard: ASTM G154, "Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp
Apparatus for Exposure of Nonmetallic Materials.” [9][10]* Glossmeter and a
colorimeter/spectrophotometer.

Procedure:
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o Measure the initial 60° gloss and color (CIE Lab* values) of the coated panels (Control and

KCB) from Protocol 1.

e Mount the panels in the QUV tester.

e Run an exposure cycle according to ASTM G154, for example, a cycle of 8 hours of UV
exposure at 60°C followed by 4 hours of condensation at 50°C. [11]4. Continue the test for a
predetermined duration (e.g., 500, 1000, or 2000 hours). [11]5. At set intervals, remove the

panels and measure the gloss and color.

e Analysis: Calculate the percent gloss retention and the total color change (AE*).

Data Interpretation and Expected Results

The data collected will provide quantitative evidence of KCB's protective effects.

Table 3: Hypothetical Performance Data after 1000 hours of ASTM G154 Exposure

Control Coating Test Coating Performance
Property L.
(No KCB) (+0.03% KCB) Implication
) KCB effectively blocks
UV Transmittance at o
65% <5% incident UVA
370 nm o
radiation.
KCB protects the
binder from
Gloss Retention (60°) 45% 85% degradation,

preserving surface

integrity.

Color Change (AE)*

8.2 (Significant

Yellowing)

1.5 (Minimal Change)

KCB prevents photo-
yellowing of the binder
and maintains

aesthetic appeal.

A successful formulation with KCB will demonstrate a clear and significant improvement in both

gloss retention and color stability compared to the control, validating its role as a UV-protective
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additive.

Safety and Handling

Fluorescent Brightener KCB is a fine organic powder. When handling, standard laboratory
personal protective equipment (PPE), including safety glasses, gloves, and a dust mask or
local exhaust ventilation, should be used to avoid inhalation and skin contact. [12][13]Store the
material in a cool, dry, well-ventilated area away from direct sunlight.

Conclusion

Fluorescent Brightener KCB is a highly effective, multifunctional additive for modern coating
formulations. Its unique ability to convert destructive UV radiation into harmless visible light
provides robust protection against photodegradation, leading to significantly improved
durability, gloss retention, and color stability. By following the detailed formulation and testing
protocols outlined in this guide, researchers and developers can successfully leverage KCB to
create superior, longer-lasting protective coatings.

References
o WSD Chemical. (2025, October 14). Optical Brightener KCB Details and Applications.

» High Performance Coatings. (n.d.). What is ASTM D4585 (Accelerated Weathering) testing?.

e Cotec Labs. (n.d.). What is UV testing?.

e ChemBK. (2024, April 9). FLUORESCENT BRIGHTENER-KCB.

e NINGBO INNO PHARMCHEM CO.,LTD. (2025, December 31). The Science Behind Optical
Brightener KCB: Boosting Plastic & Fiber Appearance.

o Great Lakes Gages. (n.d.). UV Resistance Testing for Coatings.

e Made-in-China.com. (n.d.). Optical Fluorescent Brightener Brightening KCB Used for
Coatings.

e Xcolor Pigment. (n.d.). FLUORESCENT BRIGHTENER KCB.

e Accuratus Lab Services. (n.d.). Accelerated Weathering (QUV) ASTM G154, ASTM D4329,
ASTM D4587, ISO 4892.

e Charter Coating. (n.d.). UV Exposure Testing.

e Ranbar. (n.d.). Ranbar KCB Optical Brightener Agent Powder.

e ChiuVention. (n.d.). The Ultimate Guide for UV Aging Test Methods for Paints and Varnishes.

e Yuanyao-Tech. (n.d.). Methods and Importance of UV Aging Test for Coatings.

e LIB industry. (2024, December 11). What is the ASTM standard for accelerated weathering?.

e |CC Evaluation Service, LLC (ICC-ES). (n.d.). ASTM G154 - Accelerated Weathering.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.chembk.com/en/chem/FLUORESCENT%20BRIGHTENER-KCB
https://opticalwhitener.com/wp-content/uploads/2020/02/Hostalux-KCB-Optical-Brightener-KCB-CAS-5089-22-5-FBA-367-tds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

HANGZHOU EMPEROR PIGMENT CO., LTD. (n.d.). Fluorescent Whitening Agent KCB.
Google Patents. (2007, October 25). US20070249764A1 - Aqueous coatings with optical
brighteners.

Google Patents. (n.d.). WO2007127080A1 - Aqueous coatings with optical brighteners.
Haihang Industry. (n.d.). Fluorescent Brightener 367 / Optical Brightener KCB CAS 5089-22-
5.

Environmental Chambers. (2024, February 2). Accelerated Weathering Test Standards for
Plastics, Textiles, Automotive, Military and Coatings Paints Varnishes.

Reborn. (n.d.). Excellent quality Fluorescent Brightener Kcb - UV absorber.

Vinipul Chemicals Pvt. Ltd. (2024, August 27). Transform Your Paint with Optical Brighteners.
AS Engineers. (2024, August 8). Optical Brighteners: Applications and Optimal Processing
Solutions.

Baoxu Chem. (n.d.). Optical Brightener Hostalux KCB, FBA 367, 5089-22-5.

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Achieving Brilliant Synthetics: Fluorescent
Whitening Agent KCB for Textile Brightening.

Hubei Hongxin Chemical Co., Ltd. (n.d.). Optical Brightener KCB Made in China.

NINGBO INNO PHARMCHEM CO.,LTD. (2025, November 28). The Role of Optical
Brighteners in Paper Coatings.

Dynalene Labs. (n.d.). UV-Vis — Ultraviolet-Visible Spectroscopy.

Ld Chemical Co., Ltd. (n.d.). Fluorescent Brightener 367 Fluorescent Brightener KCB.
Guangdong Taojiayue Chemical Technology.,Itd. (n.d.). TDS of optical brightener kcb.
Technology Networks. (2023, December 18). UV-Vis Spectroscopy: Principle, Strengths and
Limitations and Applications.

O. Pekcan, et al. (n.d.). UV-Visible Technique for Studying Powder Coatings and Their
Dissolution.

PCI Magazine. (2014, August 1). Thin-Film Analysis Using UV-Vis Spectrophotometry.
Microbe Notes. (2023, November 28). UV-Vis Spectroscopy: Principle, Parts, Uses,
Limitations.

iISuoChem. (n.d.). Optical brightener KCB for plastics and synthetic fiber products.
tonexchem. (n.d.). OPTICAL BRIGHTENER KCB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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